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Compound of Interest

Compound Name: Zirconium iodide

Cat. No.: B085238

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Zirconium(lV) iodide (Zrls), a significant
inorganic compound historically pivotal in the production of high-purity zirconium metal. This
document details its chemical and physical properties, outlines experimental protocols for its
synthesis and purification, and describes its primary application in the van Arkel-de Boer
process for refining zirconium.

Core Properties of Zirconium(lV) lodide

Zirconium(IV) iodide is an orange-colored crystalline solid that is highly hygroscopic and
degrades in the presence of water.[1][2][3] It is the most readily available iodide of zirconium.[1]

[2](3]

Chemical and Physical Data

The fundamental chemical and physical characteristics of Zrla are summarized in the table

below for easy reference.
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Property Value References
Chemical Formula Zrla [L1][2][3][4]
Molecular Weight 598.84 g/mol 2115161171
Appearance Orange-yellow crystalline solid [21[31[4]
Density 4.85 - 4.914 g/lcm3 [31141[8]
Melting Point 499 °C (triple point) [2][4]

Boiling Point 431 °C (sublimes) [2][4]

Crystal Structure

Polymeric, with octahedral
Zr(IV) centers

[1]

Solubility

Soluble in water (with

degradation)

[2]

Sensitivity

Air and moisture sensitive

[6]

Experimental Protocols

Detailed methodologies for the synthesis of Zirconium(lV) iodide and its subsequent use in the

purification of zirconium metal are outlined below.

Synthesis of Zirconium(lV) lodide

Zirconium(lV) iodide can be synthesized by the direct reaction of powdered zirconium metal

with an excess of iodine.[1][2]

Protocol:

» Reactant Preparation: Place powdered zirconium metal in a sealed reaction vessel.

Introduce an excess amount of iodine.

¢ Reaction Conditions: Heat the vessel to initiate the reaction between zirconium and iodine

gas. The reaction is exothermic.
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e Product Formation: The reaction yields Zirconium(lV) iodide as a volatile, orange-colored
solid. The chemical equation for this synthesis is: Zr + 2l — Zrla[1]

 Purification: The synthesized Zrla can be purified via sublimation at 400 °C under a high
vacuum (10—* mm Hg).[1] Non-volatile impurities will remain, and the purified Zrla will deposit
on a cooled surface.

Purification of Zirconium Metal: The van Arkel-de Boer
Process

The van Arkel-de Boer process, also known as the crystal bar or iodide process, is a method
for producing small quantities of ultra-pure zirconium.[5][8] This process relies on the formation
and subsequent thermal decomposition of Zirconium(lV) iodide.

Protocol:

» Apparatus Setup: The process is conducted in an evacuated vessel containing impure
zirconium metal and a small amount of iodine. A tungsten filament is positioned within the
vessel.

e Formation of Zrla: The vessel is heated to a temperature range of 50-250 °C.[8] At this
temperature, the impure zirconium reacts with iodine to form volatile Zirconium(lV) iodide
gas (Zrla), leaving less volatile impurities behind as solids.

o Transport of Zrla: The gaseous Zrla diffuses towards the hotter tungsten filament.

o Decomposition of Zrla: The tungsten filament is heated to a much higher temperature,
approximately 1400 °C.[5][8] Upon contact with the hot filament, the Zrla decomposes back
into pure zirconium metal and iodine. The chemical equation for the decomposition is: Zrla

(9) ~ Zr(s) + 212 (g)

o Deposition of Pure Zirconium: The pure zirconium metal deposits onto the tungsten filament,
forming a "crystal bar."

¢ Recycling of lodine: The liberated iodine gas is then free to react with more of the impure
zirconium, repeating the cycle until a significant amount of pure zirconium has been
deposited on the filament.
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Visualized Experimental Workflow

The following diagram illustrates the key stages of the van Arkel-de Boer process for the
purification of zirconium.
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Workflow of the van Arkel-de Boer process.

Applications

The primary and historical application of Zirconium(IV) iodide is its role as an intermediate in
the van Arkel-de Boer process for the purification of zirconium metal.[1][4] This process was the
first industrial method for producing commercially pure, ductile zirconium.[1][5] While largely
superseded by the Kroll process for large-scale production, the van Arkel-de Boer method
remains valuable for producing small quantities of ultra-high purity zirconium for research and
specialized applications.[5][8] Additionally, Zrla can be used in the synthesis of other zirconium
compounds.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b085238?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Zirconium(IV)_iodide
https://www.interestinzfacts.com/2024/12/van-arkel-de-boer-verfahren-metal.html
https://pubmed.ncbi.nlm.nih.gov/12132935/
https://pubmed.ncbi.nlm.nih.gov/12132935/
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-iodide
https://www.chemeurope.com/en/encyclopedia/Crystal_bar_process.html
https://www.ck12.org/flexi/cbse-science/purification-of-crude-metals/explain-the-van-arkel-method-used-in-refining-crude-metals/
https://www.youtube.com/watch?v=HbgnFPQ0eQw
https://en.wikipedia.org/wiki/Van_Arkel%E2%80%93de_Boer_process
https://www.benchchem.com/product/b085238#chemical-formula-and-molecular-weight-of-zri4
https://www.benchchem.com/product/b085238#chemical-formula-and-molecular-weight-of-zri4
https://www.benchchem.com/product/b085238#chemical-formula-and-molecular-weight-of-zri4
https://www.benchchem.com/product/b085238#chemical-formula-and-molecular-weight-of-zri4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085238?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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